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Compound of Interest

Compound Name: DIiOC5(3)

Cat. No.: B1239767

For Researchers, Scientists, and Drug Development Professionals

Introduction

DIOC5(3) (3,3'-dipentyloxacarbocyanine iodide) is a lipophilic, cationic fluorescent dye
commonly used in flow cytometry to measure mitochondrial membrane potential (A¥Wm). As a
potentiometric dye, its accumulation within the mitochondria is dependent on the
electrochemical gradient across the inner mitochondrial membrane. In healthy cells with a high
mitochondrial membrane potential, DiOC5(3) aggregates in the mitochondria and emits a
strong fluorescent signal. Conversely, in apoptotic or metabolically stressed cells, the
mitochondrial membrane potential collapses, leading to reduced dye accumulation and a
corresponding decrease in fluorescence intensity. This characteristic makes DIOC5(3) a
valuable tool for assessing cell viability, apoptosis, and overall mitochondrial health.

Key Properties of DIOC5(3):
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Property Value Reference
Excitation Maximum (Aex) 482 nm [1]
Emission Maximum (Aem) 497 nm [1]
Solubility DMSO, DMF [1]
Appearance Orange solid [1]
Molecular Weight 544.47 g/mol

Principle of Staining

The mechanism of DiIOC5(3) staining is based on the Nernst equation, where the distribution of
the positively charged dye across the mitochondrial membrane is proportional to the membrane

potential.
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Harvest cells and adjust
concentration to 1x1076 cells/mL
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Aliquot 1 mL of cell suspension
into FACS tubes
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Set up control tubes:
- Unstained cells
- CCCP-treated cells (optional)
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Add 1 pL of 50 mM CCCP
to control tube (50 uM final)

\
Gncubate at 37°C for 5 mirD

\
\
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Exdd DIOC5(3) working solution

to all tubes (except unstained)

Y

Incubate at 37°C for 15-30 min,
protected from light

Y
(Centrifuge at 400 x g for 5 mirD

Y
GNash cells with fresh medium or PBS)

Y
(Resuspend in fresh medium or PBS)
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(Analyze on flow cytometea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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